2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

• IUPAC Name: 2-[[7-(4-fluorophenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C22H23FN6OS/c23-17-6-8-19(9-7-17)28-14-15-29-21(28)24-25-22(29)31-16-20(30)27-12-10-26(11-13-27)18-4-2-1-3-5-18/h1-9H,10-16H2
• InChI Key: FXBQXKFXDKJJDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NN=C4N3CCN4C5=CC=C(C=C5)F
• Molecular Formula: C22H23FN6OS
• Molecular Weight: 438.5 g/mol

Description

2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H23FN6OS and its molecular weight is 438.53. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Evaluation

A study by Çalış, Septioğlu, and Aytemir (2011) explored the anticonvulsant activity of novel (thio)semicarbazone derivatives of arylalkylimidazole, including compounds related to the target chemical. They tested against seizure models and found some compounds highly active against MES-induced seizures, highlighting the potential of these compounds in epilepsy treatment (Çalış, Septioğlu, & Aytemir, 2011).

Potential Anticancer Agents

Potikha and Brovarets (2020) proposed a method for assembling imidazo[2,1-b][1,3]thiazole systems, which are structurally related to the target chemical. They found that these compounds showed moderate ability to suppress the growth of kidney cancer cells, indicating potential as anticancer agents (Potikha & Brovarets, 2020).

Antimicrobial Activity

Research by Reddy and Reddy (2010) on 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines, which are similar in structure to the compound , demonstrated significant antibacterial and antifungal activity. This suggests the potential use of these compounds in treating microbial infections (Reddy & Reddy, 2010).

Anti-inflammatory and Analgesic Activity

A study by Sharpe et al. (1985) synthesized 4,5-diaryl-2-(substituted thio)-1H-imidazoles, related to the target compound, and evaluated them as anti-inflammatory and analgesic agents. They found several analogues more potent than standard drugs, suggesting applications in pain and inflammation management (Sharpe et al., 1985).

Antifungal Agents with Estrogen-Like Structures

Massa et al. (1992) synthesized azole derivatives, including structures similar to the target compound, and found them to exhibit moderate to potent antifungal activity against Candida species. This indicates potential applications in antifungal therapies (Massa et al., 1992).